Cas no 656825-58-0 (1H-Pyrazole-4-carboxaldehyde,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)-)

1H-Pyrazole-4-carboxaldehyde,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)- structure
656825-58-0 structure
Product Name:1H-Pyrazole-4-carboxaldehyde,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)-
CAS No:656825-58-0
MF:C7H5F5N2O2
MW:244.118818998337
CID:1692708
Update Time:2024-09-02

1H-Pyrazole-4-carboxaldehyde,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)-
    • 1H-Pyrazole-4-carboxaldehyde, 5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)-
    • Inchi: 1S/C7H5F5N2O2/c1-14-5(16-6(8)9)3(2-15)4(13-14)7(10,11)12/h2,6H,1H3
    • InChI Key: HNZZPMBXSCUYTB-UHFFFAOYSA-N
    • SMILES: N1(C)C(OC(F)F)=C(C=O)C(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 244.02715

Experimental Properties

  • Density: 1.57±0.1 g/cm3(Predicted)
  • Boiling Point: 279.1±40.0 °C(Predicted)
  • PSA: 44.12
  • pka: -3.79±0.10(Predicted)

1H-Pyrazole-4-carboxaldehyde,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)- Related Literature

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